Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate

• Molecular Formula: C14H13ClN2O3S
• Molecular Weight: 324.8 g/mol
• IUPAC Name: ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C14H13ClN2O3S/c1-3-20-13(19)11-8(2)21-14(16-11)17-12(18)9-4-6-10(15)7-5-9/h4-7H,3H2,1-2H3,(H,16,17,18)
• InChI Key: HDLMZOJGLXAZMV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=N1)NC(=O)C2=CC=C(C=C2)Cl)C

Description

Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate, also known as CTM, is a synthetic compound that belongs to the thiazole family. It has attracted the attention of researchers due to its potential applications in the fields of medicine and agriculture.

Mechanism of Action

The mechanism of action of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is not fully understood. However, it has been suggested that Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate may exert its biological effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in macrophages and monocytes. Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been shown to inhibit the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. In addition, Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate for lab experiments is its broad-spectrum activity against various plant pathogens and insects. This makes it a potentially useful tool for studying plant-microbe and plant-insect interactions. Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is also relatively easy to synthesize, which makes it readily available for research purposes.
However, one of the limitations of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is its low solubility in water, which can make it difficult to administer in certain experimental settings. In addition, the mechanism of action of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate. One area of interest is the development of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate-based therapies for inflammatory diseases and cancer. Further studies are needed to elucidate the mechanism of action of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate and to identify its molecular targets. In addition, the potential use of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate as a plant-based pesticide and fungicide warrants further investigation. Finally, the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate analogs with improved solubility and bioactivity could lead to the development of more effective therapeutic and agricultural agents.

Synthesis Methods

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate involves a multistep reaction process that starts with the condensation of 2-aminothiazole with ethyl 2-bromoacetate to form ethyl 2-amino-5-methyl-1,3-thiazole-4-carboxylate. This intermediate is then reacted with 4-chlorobenzoyl chloride in the presence of a base to produce Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been extensively studied for its potential applications in medicine and agriculture. In medicine, Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been explored as a potential therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
In agriculture, Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been investigated as a potential fungicide and insecticide. It has been found to have broad-spectrum activity against various plant pathogens, such as Alternaria solani, Fusarium oxysporum, and Botrytis cinerea. Ethyl 2-[(4-chlorobenzoyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been shown to have insecticidal activity against the cotton bollworm and the rice stem borer.